N-(4,5-dimethylthiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C16H15N3O3S/c1-9-10(2)23-16(17-9)18-15(22)11-3-5-12(6-4-11)19-13(20)7-8-14(19)21/h3-6H,7-8H2,1-2H3,(H,17,18,22)
• InChI Key: LQPWIICDDUTYCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CC=C(C=C2)N3C(=O)CCC3=O)C
• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves complex chemical reactions, where the molecular structure of the compound plays a crucial role in determining the synthesis route. For example, Aki et al. (2021) investigated a compound with a similar structure for its ability to improve monoclonal antibody production, highlighting the importance of structural features such as dimethylpyrrole and dioxopyrrolidinyl groups in biological applications (Aki et al., 2021).

Molecular Structure Analysis

The molecular structure of N-(4,5-dimethylthiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide likely features significant aspects such as aromatic systems, heterocycles, and amide functionalities, which are pivotal in its chemical behavior. Sharma et al. (2016) detailed the crystal structure of a related compound, emphasizing the roles of hydrogen bonding and π-π interactions, which could similarly influence the physical and chemical properties of the compound (Sharma et al., 2016).